2,5-dichloro-N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide

• IUPAC Name: 2,5-dichloro-N-[2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C20H13Cl2FN4O2/c1-29-19-7-6-18-24-17(10-27(18)26-19)11-2-5-15(23)16(8-11)25-20(28)13-9-12(21)3-4-14(13)22/h2-10H,1H3,(H,25,28)
• InChI Key: VAHMCTXMDGUBFY-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C=C(N=C2C=C1)C3=CC(=C(C=C3)F)NC(=O)C4=C(C=CC(=C4)Cl)Cl
• Molecular Formula: C20H13Cl2FN4O2
• Molecular Weight: 431.2 g/mol
• CAS No.: 952997-16-9

Description

2,5-dichloro-N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide is a useful research compound. Its molecular formula is C20H13Cl2FN4O2 and its molecular weight is 431.25. The purity is usually 95%.
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Scientific Research Applications

Antiviral Drug Discovery

Research in antiviral drug discovery has explored compounds structurally related to 2,5-dichloro-N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide. These include studies on compounds like cyclotriazadisulfonamide and imidazo[1,2-b]pyridazines, which have shown potential in treating viral infections, including dengue fever and hemorrhagic fever virus infections (De Clercq, 2009).

Peripheral Benzodiazepine Receptor Studies

The compound has been investigated in the context of peripheral benzodiazepine receptors (PBRs). Studies involved synthesizing and evaluating substituted imidazo[1,2-a]pyridines and related compounds for their affinity and selectivity towards PBRs. These receptors are implicated in neurodegenerative disorders, making these compounds potentially significant in studying and treating such conditions (Fookes et al., 2008).

Anti-Influenza Activity

The compound's framework has been utilized in synthesizing benzamide-based 5-aminopyrazoles and their derivatives, which exhibit significant anti-influenza A virus activity. Such studies are crucial in the development of new antiviral agents, particularly against strains like H5N1 (Hebishy et al., 2020).

Central Nervous System Activities

Imidazo[1,2-b]pyridazines, which share a similar structural motif with the compound , have been synthesized and tested for their effects on the central nervous system, particularly their ability to interact with rat brain benzodiazepine receptors. These studies contribute to understanding the neurological implications of such compounds (Barlin et al., 1994).